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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B2613537 Get Quote

Introduction

Plantanone B is a flavonoid, a class of natural compounds known for a wide range of

biological activities, including antioxidant and anti-inflammatory properties.[1][2][3] These notes

provide detailed protocols for the preparation and use of Plantanone B in cell-based

experiments, targeting researchers in cell biology and drug development. While specific

experimental data on Plantanone B is limited, the methodologies presented here are based on

established practices for flavonoids and related compounds, such as Plantanone C, which has

been shown to exhibit anti-inflammatory effects by inhibiting NF-κB, MAPK, and Akt signaling

pathways.[4]

Properties and Storage of Plantanone B
Proper handling and storage of Plantanone B are crucial for maintaining its stability and

activity.

Property Value Source

CAS Number 55780-30-8 [5]

Molecular Formula C33H40O20 [5]

Molecular Weight 756.7 g/mol [5]

Recommended Storage
2-8°C, sealed, dry, and

protected from light.
[5]
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Note: For long-term storage, especially once reconstituted, storing at -20°C or -80°C is

recommended to preserve stability.[6][7]

Preparing Stock and Working Solutions
Due to the low aqueous solubility of many flavonoids, an organic solvent is typically required to

prepare a concentrated stock solution.[2] Dimethyl sulfoxide (DMSO) is a common choice for

cell culture experiments.

Protocol 2.1: Preparation of a 10 mM Plantanone B
Stock Solution in DMSO

Calculate the required mass:

For 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.010 mol/L x 0.001 L x 756.7 g/mol x 1000 mg/g = 7.567 mg

Reconstitution:

Accurately weigh 7.57 mg of Plantanone B powder.

Add 1 mL of sterile, cell culture-grade DMSO.

Vortex gently until the compound is completely dissolved.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.
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Stock Solution Preparation

Weigh 7.57 mg Plantanone B

Dissolve in 1 mL DMSO

Vortex to Mix

Aliquot into single-use tubes

Store at -20°C or -80°C
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Hypothesized Anti-inflammatory Pathway of Plantanone B
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General Experimental Workflow
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(e.g., RAW 264.7)

Pre-treat with
Plantanone B Stimulate with LPS Incubate

(e.g., 24 hours) Collect Supernatant Analyze
(Griess, ELISA, etc.) Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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